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Compound of Interest

Compound Name: ART899

Cat. No.: B15584194 Get Quote

Essential Safety and Handling Guide for ART899
Disclaimer: A specific Safety Data Sheet (SDS) for ART899 is not publicly available. This guide

is based on general best practices for handling potent, research-grade small molecule

inhibitors and should be supplemented by a thorough risk assessment conducted by your

institution's Environmental Health and Safety (EHS) department.

ART899 is a potent and specific allosteric inhibitor of DNA polymerase theta (Polθ).[1][2][3] It is

primarily used in preclinical cancer research to increase the sensitivity of tumor cells to

radiation therapy.[1][4][5] As a compound intended for research purposes only, it requires

careful handling by trained personnel within a controlled laboratory environment.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is critical to minimize exposure to

ART899. The following table outlines the recommended PPE for various laboratory tasks

involving this compound.
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Task
Recommended Personal Protective
Equipment (PPE)

Receiving and Unpacking - Nitrile gloves- Lab coat- Safety glasses

Weighing and Aliquoting (Powder Form)

- Nitrile gloves (double-gloving recommended)-

Lab coat- Safety glasses with side shields or

chemical splash goggles- N95 or higher rated

respirator (if not performed in a certified

chemical fume hood)

Solution Preparation
- Nitrile gloves- Lab coat- Safety glasses with

side shields or chemical splash goggles

Cell Culture Experiments - Nitrile gloves- Lab coat

Animal Dosing

- Nitrile gloves (double-gloving recommended)-

Disposable gown over lab coat- Safety glasses

with side shields or a face shield

Waste Disposal - Nitrile gloves- Lab coat- Safety glasses

Operational Plan
Proper operational procedures are essential for the safe and effective use of ART899. This

includes appropriate receiving, storage, handling, and experimental protocols.
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Procedure Step-by-Step Guidance

Receiving and Storage

1. Upon receipt, inspect the package for any

signs of damage or leakage.2. Wear appropriate

PPE (see table above).3. Store the compound in

a cool, dry, and well-ventilated area, away from

incompatible materials.4. According to supplier

information, ART899 powder should be stored at

-20°C for long-term stability (up to 3 years).[2]

Preparation of Stock Solutions

1. Perform all weighing and solution preparation

in a certified chemical fume hood.2. Use an

analytical balance with a draft shield for

accurate weighing of the powder.3. ART899 is

soluble in DMSO (up to 100 mg/mL).[2] Use

fresh, anhydrous DMSO for optimal solubility.4.

Prepare stock solutions at a high concentration

(e.g., 10-50 mM) and aliquot into smaller

volumes to avoid repeated freeze-thaw cycles.5.

Stock solutions in DMSO can be stored at -80°C

for up to one year.[2]

In Vitro Experimental Protocol (General)

1. Thaw an aliquot of the ART899 stock solution

at room temperature.2. Dilute the stock solution

to the desired final concentration in the

appropriate cell culture medium.3. Add the

ART899-containing medium to the cells and

incubate for the desired duration.4. For

radiosensitization studies, cells are typically pre-

treated with ART899 for a specified period

before irradiation.[4][5]

Disposal Plan
All waste materials contaminated with ART899 must be disposed of as chemical waste in

accordance with institutional and local regulations.
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Waste Type Disposal Procedure

Solid Waste

- Contaminated PPE (gloves, gowns, etc.),

weigh boats, and other disposable materials

should be collected in a designated, sealed, and

clearly labeled chemical waste bag.

Liquid Waste

- Unused ART899 solutions and contaminated

cell culture media should be collected in a

designated, sealed, and clearly labeled

chemical waste container. Do not pour down the

drain.

Sharps Waste

- Needles, syringes, and other contaminated

sharps must be disposed of in a designated

sharps container for chemical waste.

Visualizing Workflows and Mechanisms
To aid in understanding the handling and mechanism of ART899, the following diagrams are

provided.
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Caption: Experimental workflow for an in vitro radiosensitization study using ART899.
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Caption: Mechanism of action of ART899 in radiosensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling ART899].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584194#personal-protective-equipment-for-
handling-art899]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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